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Compound of Interest

Compound Name: 2-Methyldodecane

Cat. No.: B072444

This guide provides a detailed comparison of the physicochemical properties of 2-
methyldodecane and its straight-chain isomer, n-tridecane. This analysis is intended for
researchers, scientists, and professionals in drug development who utilize alkanes in various
applications, including as solvents, standards, and components in formulations. The
information presented is based on available experimental data to ensure accuracy and
reliability.

Structural and Molecular Overview

Both 2-methyldodecane and n-tridecane share the same chemical formula, CizHzs, and molar
mass. However, their structural arrangements differ, leading to distinct physical properties. n-
Tridecane is a linear alkane, characterized by a continuous chain of thirteen carbon atoms. In
contrast, 2-methyldodecane is a branched-chain alkane, with a methyl group attached to the
second carbon of a twelve-carbon chain. This branching introduces steric hindrance and alters
the molecule's overall shape, which in turn influences its intermolecular interactions and bulk
properties.

Quantitative Data Summary

The following table summarizes the key physicochemical properties of 2-methyldodecane and
n-tridecane based on reported experimental data.
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Property 2-Methyldodecane n-Tridecane
Molecular Formula Ci3Hz2s Ci3Hz2s

Molar Mass ( g/mol ) 184.36 184.37
Melting Point (°C) -27.15 -5.5t0-4
Boiling Point (°C) 227.7-229.5 232 - 236

Density (g/cm?3)

0.754 (at 20°C)

0.756 (at 25°C)

Viscosity (mPa-s) No experimental data available  1.724 (at 25°C)[1]

Surface Tension (mN/m) No experimental data available  25.55 (at 25°C)[1]

Note: Experimental data for the viscosity and surface tension of 2-methyldodecane are not
readily available in the cited literature. Generally, branched alkanes exhibit lower viscosity and
surface tension compared to their linear isomers due to reduced intermolecular van der Waals
forces resulting from less efficient packing.

Experimental Protocols

The determination of the physicochemical properties listed above is conducted using
standardized experimental protocols to ensure reproducibility and accuracy. Below are
summaries of the methodologies for each key parameter.

1. Melting Point Determination (OECD Guideline 102)

The melting point is determined using the capillary method. A small, powdered sample of the
substance is packed into a capillary tube, which is then placed in a temperature-controlled
apparatus. The temperature is gradually increased, and the range from the initial melting (first
appearance of liquid) to the final melting (disappearance of the last solid particle) is recorded.

2. Boiling Point Determination (ASTM D1078)

The boiling point is measured by distillation. A specified volume of the liquid is placed in a
distillation flask connected to a condenser. The liquid is heated, and the vapor temperature is
monitored with a calibrated thermometer as the liquid boils and the vapor condenses. The
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boiling point is the temperature at which the vapor pressure of the liquid equals the
atmospheric pressure.

3. Density Measurement (ASTM D4052)

The density of the liquid alkanes is determined using a digital density meter. A small sample is
introduced into an oscillating U-tube. The instrument measures the oscillation period of the
tube, which is directly related to the density of the sample. The measurement is temperature-
controlled to ensure accuracy.

4. Viscosity Measurement (ASTM D445)

Kinematic viscosity is measured using a calibrated glass capillary viscometer. The time taken
for a fixed volume of the liquid to flow under gravity through the capillary is measured at a
precisely controlled temperature. The kinematic viscosity is then calculated by multiplying the
flow time by the calibration constant of the viscometer. Dynamic viscosity can be obtained by
multiplying the kinematic viscosity by the density of the liquid at the same temperature.

5. Surface Tension Measurement (Pendant Drop Method)

The pendant drop method is a common technique for determining the surface tension of
liquids. A drop of the liquid is formed at the end of a capillary tube. The shape of the drop is
determined by the balance between surface tension and gravity. An image of the drop is
captured, and the surface tension is calculated by analyzing the drop's profile using the Young-
Laplace equation.

Visualizing Structural Impact on Properties

The structural difference between a linear and a branched alkane directly influences their
physical properties. A key example is the boiling point. The more linear a molecule, the greater
the surface area available for intermolecular van der Waals forces, resulting in a higher boiling
point.
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Impact of Molecular Structure on Boiling Point

n-Tridecane (Linear) 2-Methyldodecane (Branched)

Ci3Hzs Ci3Hzs

Higher Surface Area Lower Surface Area

Stronger van der Waals Forces Weaker van der Waals Forces

Higher Boiling Point (234°C) Lower Boiling Point (228°C)
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Caption: Structural Isomerism and Boiling Point.

In summary, while 2-methyldodecane and n-tridecane are chemically similar, their distinct
molecular structures result in measurable differences in their physical properties. The linear
nature of n-tridecane allows for stronger intermolecular forces, leading to a higher melting
point, boiling point, and likely higher viscosity and surface tension compared to the more
compact, branched structure of 2-methyldodecane. These differences are critical
considerations for their application in various scientific and industrial fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b072444#2-methyldodecane-vs-n-tridecane-a-
comparative-analysis-of-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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